Cas no 1000793-42-9 (2-(6-Bromo-2H-benzob1,4oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo5,4-cpyridin-4(5H)-one)

2-(6-Bromo-2H-benzob1,4oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo5,4-cpyridin-4(5H)-one structure
1000793-42-9 structure
Product Name:2-(6-Bromo-2H-benzob1,4oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo5,4-cpyridin-4(5H)-one
CAS No:1000793-42-9
MF:C16H16BrN3O2S
MW:394.286141395569
MDL:MFCD22419410
CID:1032780
PubChem ID:44577594
Update Time:2025-05-20

2-(6-Bromo-2H-benzob1,4oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo5,4-cpyridin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one
    • 2-(6-bromo-2,3-dihydrobenzo[1,4]oxazin-4-yl)-6,6-dimethyl-6,7-dihydro-[1,3]thiazolo[5,4-c]pyridin-4(5H)-one
    • 2-(6-bromo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-6,6-dimethyl-6,7-dihydro-5H-thiazolo[5,4-c]pyridin-4-one
    • 2-(6-bromo-2,3-dihydrobenzo[b][1,4]oxazin-4-yl)-6,7-dihydro-6,6-dimethylthiazolo[5,4-c]pyridin-4(5H)-one
    • 2-(6-Bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-6,6-dimethyl
    • CHEMBL453240
    • KB-223471
    • QC-10188
    • SureCN1300500
    • 2-(6-Bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5
    • 2-(6-Bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-
    • DTXSID30659540
    • HPDNQXLEZHOICG-UHFFFAOYSA-N
    • 2-(6-Bromo-2H-benzo[1,4]oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one
    • 2-(6-bromo-2,3-dihydro-1,4-benzoxazin-4-yl)-6,6-dimethyl-5,7-dihydro-[1,3]thiazolo[5,4-c]pyridin-4-one
    • SCHEMBL1300500
    • 2-(6-bromo-2,3-dihydrobenzo[b][1,4]oxazin-4-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one
    • 1000793-42-9
    • 2-(6-Bromo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-6,6-dimethyl-6,7-dihydro[1,3]thiazolo[5,4-c]pyridin-4(5H)-one
    • BDBM50261784
    • 2-(6-Bromo-2H-benzob1,4oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo5,4-cpyridin-4(5H)-one
    • MDL: MFCD22419410
    • Inchi: 1S/C16H16BrN3O2S/c1-16(2)8-10-13(14(21)19-16)23-15(18-10)20-5-6-22-12-4-3-9(17)7-11(12)20/h3-4,7H,5-6,8H2,1-2H3,(H,19,21)
    • InChI Key: HPDNQXLEZHOICG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N(CCO2)C1=NC2=C(C(NC(C)(C)C2)=O)S1

Computed Properties

  • Exact Mass: 393.01466g/mol
  • Monoisotopic Mass: 393.01466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 82.7Ų

2-(6-Bromo-2H-benzob1,4oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo5,4-cpyridin-4(5H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM158754-1g
2-(6-Bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one
1000793-42-9 95%
1g
$729 2021-06-08
TRC
B079545-50mg
2-(6-Bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one
1000793-42-9
50mg
$ 510.00 2022-06-07
TRC
B079545-100mg
2-(6-Bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one
1000793-42-9
100mg
$ 850.00 2022-06-07
Matrix Scientific
100445-250mg
2-(6-Bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one, 95+%
1000793-42-9 95+%
250mg
$742.00 2023-09-08
Matrix Scientific
100445-1g
2-(6-Bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one, 95+%
1000793-42-9 95+%
1g
$1647.00 2023-09-08
Chemenu
CM158754-1g
2-(6-Bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one
1000793-42-9 95%
1g
$622 2023-03-07
Alichem
A029192973-1g
2-(6-Bromo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one
1000793-42-9 95%
1g
$690.80 2023-09-04

Additional information on 2-(6-Bromo-2H-benzob1,4oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo5,4-cpyridin-4(5H)-one

Professional Introduction to Compound with CAS No. 1000793-42-9 and Product Name: 2-(6-Bromo-2H-benzob1,4oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo5,4-cpyridin-4(5H)-one

The compound with the CAS number 1000793-42-9 and the product name 2-(6-Bromo-2H-benzob1,4oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo5,4-cpyridin-4(5H)-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a combination of benzobenzoxazine and thiazolo[5,4-c]pyridinone moieties, makes it a promising candidate for further investigation in drug discovery and molecular pharmacology.

One of the most striking features of this compound is its intricate scaffold, which integrates multiple pharmacophoric elements. The presence of a 6-Bromo-2H-benzob1,4oxazin-4(3H)-yl group at the 2-position introduces a bromine atom that can serve as a handle for further chemical modifications or cross-coupling reactions. This functionality is particularly valuable in medicinal chemistry, where such handles are often employed to enhance binding affinity or to facilitate the introduction of additional molecular recognition elements. The benzobenzoxazine core itself is known for its stability and ability to engage in multiple interactions with biological targets, making it an attractive scaffold for drug development.

The other key moiety in this compound is the 6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one fragment. This heterocyclic system combines the properties of both thiazole and pyridinone rings, which are well-documented for their biological activity. Thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties, while pyridinone scaffolds have been extensively explored for their potential in treating neurological disorders and cardiovascular diseases. The combination of these two motifs in a single molecule suggests that this compound may exhibit multifaceted biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like this one with high precision. Studies using these techniques have shown that the brominated benzobenzoxazine moiety can effectively engage with specific pockets on biological targets such as kinases and transcription factors. Similarly, the thiazolo[5,4-c]pyridinone ring has been identified as a key interaction point for several therapeutic targets. These insights have guided the design of analogs with enhanced potency and selectivity.

In vitro studies have begun to uncover the potential biological activities of this compound. Preliminary experiments indicate that it exhibits inhibitory effects on certain enzymes implicated in cancer progression. The dimethyl group on the thiazole ring appears to play a crucial role in modulating the compound's interactions with its target proteins. Additionally, the bromine substituent has been shown to enhance binding affinity through halogen bonding interactions. These findings are consistent with reports on similar heterocyclic compounds that have demonstrated significant therapeutic potential.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The multi-step synthesis involves careful regioselective functionalization of the benzobenzoxazine core followed by coupling with the thiazolo[5,4-c]pyridinone fragment. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key bonds in the molecule with high efficiency and yield. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for rapid discovery and development of novel bioactive molecules.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of this molecule make it an excellent starting point for designing new generation pesticides or specialty chemicals that can interact selectively with biological systems without adverse environmental impacts. Furthermore, its ability to undergo various chemical modifications allows for tailoring its properties to meet specific industrial or research needs.

As research continues to uncover new biological functions and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases and developing sustainable solutions for global challenges. The integration of cutting-edge computational tools with traditional experimental methods has accelerated the pace at which new molecules are discovered and optimized for therapeutic use. This synergy between theory and practice is essential for advancing our understanding of molecular interactions and harnessing them for human benefit.

In conclusion,2-(6-Bromo-2H-benzob1,4oxazin-4(3H)-yl)-6,6-dimethyl-6,7-dihydrothiazolo5,4-cpyridin-4(5H)-one is a structurally fascinating molecule with significant potential in pharmaceutical research. Its complex scaffold combines multiple pharmacophoric elements that can be leveraged to develop novel therapeutics targeting various diseases. As our knowledge base expands and synthetic capabilities improve,this type of compound will continue to be a valuable asset in drug discovery pipelines,offering new hope for treating some of humanity's most pressing health challenges.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd